![molecular formula C17H14N2O4S B302698 4-({3-Methyl-5-[(5-methyl-2-furyl)methylene]-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid](/img/structure/B302698.png)
4-({3-Methyl-5-[(5-methyl-2-furyl)methylene]-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-({3-Methyl-5-[(5-methyl-2-furyl)methylene]-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid is a chemical compound that has been widely studied for its potential applications in the field of medicinal chemistry. It is also known by its chemical name, MTB-1, and has been shown to exhibit a range of interesting biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of MTB-1 is not fully understood, but it is thought to act by inhibiting certain enzymes and signaling pathways that are involved in inflammation and tumor growth. It has also been shown to modulate the activity of certain ion channels and transporters, which may contribute to its overall biological effects.
Biochemical and Physiological Effects:
MTB-1 has been shown to exhibit a range of interesting biochemical and physiological effects, including anti-inflammatory, anti-tumor, and anti-microbial activities. It has also been shown to have a positive effect on insulin sensitivity and glucose metabolism, which may make it a potential candidate for the treatment of diabetes.
Advantages and Limitations for Lab Experiments
One of the main advantages of MTB-1 for lab experiments is its relatively low toxicity and high solubility in water and other common solvents. However, it can be difficult to synthesize and purify in large quantities, which may limit its use in certain applications.
Future Directions
There are many potential future directions for research on MTB-1, including the development of new synthetic methods and the evaluation of its potential therapeutic applications in a range of disease states. It may also be interesting to explore its interactions with other drugs and compounds, as well as its potential as a tool for studying the underlying mechanisms of certain biological processes.
Synthesis Methods
The synthesis of MTB-1 involves the reaction of 3-methyl-5-[(5-methyl-2-furyl)methylene]-4-oxo-1,3-thiazolidin-2-ylidene with 4-aminobenzoic acid. The reaction is typically carried out in the presence of a suitable catalyst and solvent, and the resulting product is purified using standard chromatographic techniques.
Scientific Research Applications
MTB-1 has been the subject of extensive scientific research, with many studies focusing on its potential applications in the field of medicinal chemistry. It has been shown to exhibit a range of interesting biological activities, including anti-inflammatory, anti-tumor, and anti-microbial effects.
properties
Product Name |
4-({3-Methyl-5-[(5-methyl-2-furyl)methylene]-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid |
---|---|
Molecular Formula |
C17H14N2O4S |
Molecular Weight |
342.4 g/mol |
IUPAC Name |
4-[[(5Z)-3-methyl-5-[(5-methylfuran-2-yl)methylidene]-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoic acid |
InChI |
InChI=1S/C17H14N2O4S/c1-10-3-8-13(23-10)9-14-15(20)19(2)17(24-14)18-12-6-4-11(5-7-12)16(21)22/h3-9H,1-2H3,(H,21,22)/b14-9-,18-17? |
InChI Key |
QXYVOWSBHNSMAU-MECHWNOSSA-N |
Isomeric SMILES |
CC1=CC=C(O1)/C=C\2/C(=O)N(C(=NC3=CC=C(C=C3)C(=O)O)S2)C |
SMILES |
CC1=CC=C(O1)C=C2C(=O)N(C(=NC3=CC=C(C=C3)C(=O)O)S2)C |
Canonical SMILES |
CC1=CC=C(O1)C=C2C(=O)N(C(=NC3=CC=C(C=C3)C(=O)O)S2)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.